4-Chloro-6-(3-methoxyphenyl)-2-methylpyrimidine
Overview
Description
4-Chloro-6-(3-methoxyphenyl)-2-methylpyrimidine, commonly known as CMMP, is an organochlorine compound that has been extensively studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. CMMP has been used in a variety of research applications, such as synthesis, drug design, and drug discovery. It is also used as a model compound for studying the mechanisms of action of various drugs.
Scientific Research Applications
Antiviral Activity
4-Chloro-6-(3-methoxyphenyl)-2-methylpyrimidine derivatives have been studied for their potential antiviral activity. Research has shown that certain 5-substituted 2,4-diaminopyrimidine derivatives exhibit marked inhibition of retrovirus replication in cell culture. One derivative, in particular, demonstrated significant inhibitory activity against the human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture. However, it was also found to be cytostatic to CEM cell cultures. The 5-halogen-substituted derivatives exhibited pronounced antiretroviral activity comparable to reference drugs adefovir and tenofovir but were devoid of measurable toxicity at specific concentrations (Hocková et al., 2003).
Synthesis and Process Research
4,6-Dichloro-2-methylpyrimidine, an important intermediate in the synthesis of anticancer drug dasatinib, shares a structural similarity with 4-Chloro-6-(3-methoxyphenyl)-2-methylpyrimidine. The synthesis process involves a cyclization and chlorination reaction starting from acetamidine hydrochloride and dimethyl malonate. The study detailed the optimal conditions for the synthesis and highlighted the potential of this compound in pharmaceutical applications (Guo Lei-ming, 2012).
Chemical Behavior and Reactivity
The compound's chemical behavior and reactivity have been explored through various reactions, including its use as a building block for constructing nitrogen heterocyclic compounds. For instance, its reaction with diverse bifunctional nucleophiles such as hydrazines, guanidines, 6-aminouracil, and ethylenediamine yielded a range of heterocyclic compounds. The study also explored the biological activity of the synthesized compounds, indicating its potential in medicinal chemistry (O. Farouk et al., 2021).
properties
IUPAC Name |
4-chloro-6-(3-methoxyphenyl)-2-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O/c1-8-14-11(7-12(13)15-8)9-4-3-5-10(6-9)16-2/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVMUKSYZKIFHBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-(3-methoxyphenyl)-2-methylpyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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